Cas no 51407-20-6 (Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1R,2R,5S)-rel-)

• Product Name: Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1R,2R,5S)-rel-
• CAS No: 51407-20-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 382090
• PubChem ID: 76871844
• Update Time: 2025-04-19

Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1R,2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1R,2R,5S)-rel-
• (1)-(1alpha,2beta,5beta)-5-(Isopropyl)-2-methylcyclohexyl acetate
• 2-methyl-5-(propan-2-yl)cyclohexyl acetate
• Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 1-acetate, (1R,2R,5S)-rel-
• EINECS 257-177-4
• 51407-20-6
• DTXSID701157239

• Inchi： 1S/C12H22O2/c1-8(2)11-6-5-9(3)12(7-11)14-10(4)13/h8-9,11-12H,5-7H2,1-4H3/t9-,11+,12-/m1/s1
• InChI Key： JAKFDYGDDRCJLY-ADEWGFFLSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@@H](C(C)C)CC[C@H]1C

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 229.1°Cat760mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.448

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids